Cas no 142683-68-9 (1-[2-(Benzyloxy)-2-oxoethyl]-1-methylhydrazinium trifluoroacetate)

• Product Name: 1-[2-(Benzyloxy)-2-oxoethyl]-1-methylhydrazinium trifluoroacetate
• CAS No: 142683-68-9
• MF: C₁₂H₁₅F₃N₂O₄
• MW: 308.253713846207
• MDL: MFCD23097111
• CID: 4699665
• Update Time: 2025-06-12

1-[2-(Benzyloxy)-2-oxoethyl]-1-methylhydrazinium trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Benzyloxy)-2-oxoethyl]-1-methylhydrazinium trifluoroacetate
• benzyl 2-(1-methylhydrazin-1-yl)acetate; trifluoroacetic acid

• MDL： MFCD23097111
• Inchi： 1S/C10H14N2O2.C2HF3O2/c1-12(11)7-10(13)14-8-9-5-3-2-4-6-9;3-2(4,5)1(6)7/h2-6H,7-8,11H2,1H3;(H,6,7)
• InChI Key： KYMYNZLJYBLSDL-UHFFFAOYSA-N
• SMILES： FC(C(=O)[O-])(F)F.O(CC1C=CC=CC=1)C(C[NH+](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 257
• Topological Polar Surface Area: 96.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[2-(Benzyloxy)-2-oxoethyl]-1-methylhydrazinium trifluoroacetate

Professional Introduction to 1-[2-(Benzyloxy-2-oxoethyl)-1-methylhydrazinium) trifluoroacetate (CAS No. 142683-68-9)

1-[2-(Benzyloxy-2-oxoethyl)-1-methylhydrazinium) trifluoroacetate, identified by its CAS number 142683-68-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of hydrazinium derivatives, which are widely recognized for their versatile applications in drug development and synthetic chemistry. The unique structural features of this molecule, particularly the presence of a benzyloxy group and a trifluoroacetate counterion, contribute to its distinctive chemical properties and potential biological activities.

The benzyloxy-substituted ethyl moiety in the molecular structure of 1-[2-(Benzyloxy-2-oxoethyl)-1-methylhydrazinium) trifluoroacetate plays a crucial role in modulating the compound's reactivity and solubility. The benzyl group is known for its ability to enhance metabolic stability and bioavailability, making it a preferred choice in pharmaceutical formulations. Additionally, the oxoethyl group introduces a carbonyl functionality, which can participate in various chemical reactions such as condensation and oxidation, thereby expanding the synthetic utility of this compound.

The presence of the hydrazinium cation in the molecular structure imparts unique electronic properties to the compound. Hydrazinium derivatives are known for their ability to act as nucleophiles or electrophiles, depending on the reaction conditions. This dual functionality makes them valuable intermediates in organic synthesis and drug development. Furthermore, the trifluoroacetate counterion enhances the compound's solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

In recent years, there has been growing interest in exploring the potential applications of hydrazinium derivatives in medicinal chemistry. Several studies have demonstrated the efficacy of these compounds as intermediates in the synthesis of biologically active molecules. For instance, hydrazinium-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 1-[2-(Benzyloxy-2-oxoethyl)-1-methylhydrazinium) trifluoroacetate, particularly the combination of the benzyloxy, oxoethyl, and hydrazinium moieties, make it a promising candidate for further investigation in drug discovery.

The trifluoroacetate moiety in this compound also contributes to its unique chemical behavior. Trifluoroacetate salts are known for their high stability and compatibility with a wide range of organic solvents. This makes them ideal for use in pharmaceutical formulations where stability and solubility are critical factors. Additionally, the trifluoroacetyl group can participate in various chemical reactions, such as acylation and esterification, providing additional synthetic pathways for modifying the compound's structure.

The potential biological activity of 1-[2-(Benzyloxy-2-oxoethyl)-1-methylhydrazinium) trifluoroacetate has been explored in several preclinical studies. These studies have shown that hydrazinium derivatives can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The specific interactions between this compound and biological targets remain an area of active research, with ongoing studies aimed at elucidating its mechanism of action.

The synthesis of 1-[2-(Benzyloxy-2Oxoethyl-1Methylhydrazinium) Trifluoroacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as benzyl alcohol derivatives and hydrazine hydrate. These intermediates are then coupled using appropriate coupling agents under controlled conditions to form the final product.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) is essential for characterizing the structure and purity of 1-[2-(Benzyloxy-2Oxoethyl-1Methylhydrazinium) Trifluoroacetate. These techniques provide detailed information about the molecular structure, functional groups, and impurities present in the compound.

In conclusion, 1-[2-(Benzyloxy-2Oxoethyl-1Methylhydrazinium) Trifluoroacetate (CAS No. 142683-68-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable intermediate in drug development, while its potential biological activity warrants further investigation. Ongoing research efforts aim to explore its therapeutic applications and optimize its synthetic pathways for industrial production.